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Detailed Production Methodologies

Traditional Chemical Synthesis

The predominant industrial method involves the hydrogenation of myristic acid or its esters, which are

derived from natural sources like palm kernel oil and coconut oil [1]. The process can be summarized as

follows:
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Figure 1: The primary industrial routes for producing 1-Tetradecanol involve processing natural oils or

petrochemicals.

Advanced Bio-Production Protocol

A 2018 study demonstrated high-level production of 1-Tetradecanol using a recombinant E. coli system [2]

[3]. The core protocol involves:

Strain Engineering: A dysfunctional operon in Marinobacter aquaeolei VT8, which contains the
genes for the key enzyme CYP153A monooxygenase, was repaired. This enzyme has high

regioselectivity for terminal hydroxylation and low overoxidation activity [2].
Co-expression of AlkL: The alkane membrane facilitator AlkL from Pseudomonas putida GPo1 was

co-expressed to increase the uptake of the alkane substrate (tetradecane) into the bacterial cells [2].
Fed-Batch Biotransformation:

The engineered E. coli strain was cultivated in a bioreactor.
The alkane substrate (tetradecane) was fed to the culture.

The expression of the CYP153A operon and AlkL was induced.
The culture was maintained for 50 hours, after which the products were extracted from the

organic phase (the added alkane layer) [2].

Key Results: This method achieved a titer of 2.0 g/L of 1-Tetradecanol [2] [3].

Another metabolic engineering strategy focused on producing 1-Tetradecanol directly from glucose. This

involved engineering the fatty acid biosynthesis pathway in E. coli by overexpressing a specific thioesterase

(BTE), the native acyl-CoA ligase (FadD), and an acyl-CoA reductase (MAACR) [4]. This approach

achieved a high yield of 0.134 g of fatty alcohol per g of consumed glucose, with the final product being a

mixture of 1-dodecanol and 1-tetradecanol [4].

Key Experimental Data and Parameters

For the bio-production method from tetradecane, the following experimental conditions and outcomes were

reported [2] [3]:
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Parameter Specification / Result

Production Organism Recombinant Escherichia coli

Key Enzyme CYP153A monooxygenase from Marinobacter aquaeolei VT8

Substrate Tetradecane

Process Type Whole-cell biotransformation, Fed-batch culture

Process Duration 50 hours

Reported Titer 2.0 g/L

For research and development purposes, 1-Tetradecanol can also be synthesized on a smaller scale by the

reduction of myristic acid esters using agents like lithium aluminum hydride [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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